BENGHE Foundational & Exploratory

Check Availability & Pricing

Nopco NXZ in Water-Based Acrylic Emulsions: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nopco NXZ

Cat. No.: B1171978

For Researchers, Scientists, and Formulation Professionals

This technical guide provides an in-depth overview of Nopco NXZ, a metallic soap-based anti-
foaming agent, and its application in water-based acrylic emulsion systems. Foam control is a
critical factor in the manufacturing and application of water-based formulations, impacting
everything from production efficiency to the final film quality of paints, adhesives, and coatings.
Nopco NXZ is specifically designed to address these challenges in latex and emulsion
systems.

Core Composition and Properties

Nopco NXZ is a compound formulated from a synergistic mixture of mineral oil, metallic soap,
and nonionic surfactants.[1][2] This composition makes it a highly effective, 100% active
content defoamer.[3][4] It is particularly functional in systems based on acrylic, vinyl acetate, or
vinyl acetate-acrylic emulsions.[1][2][5] Its primary role is to eliminate entrapped air, which can
cause defects like pinholes, craters, and fisheyes in finished coatings, thereby ensuring a
smooth, uniform film.[2]

Physical and Chemical Properties

The general properties of Nopco NXZ are summarized in the table below. These
characteristics are crucial for determining its suitability and compatibility with various aqueous
formulations.
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Property Value Conditions

Appearance Light yellowish-brown liquid Visual

Active Content 100%

Viscosity 170 mPa:-s at 25°C

2200 mPa:'s at5°C

pH 5.1 2 mass% aqueous dispersion
Specific Gravity 0.89 at 20°C

lonicity Nonionic

Dispersibility Dispersible in water

Flash Point 174°C C.0.C.

Table 1: Typical properties of
Nopco NXZ. Data is not for
specification purposes.[1][2][3]

Mechanism of Action in Foam Control

Nopco NXZ operates through a multi-step physical mechanism to destabilize and rupture foam
bubbles within an emulsion. The process relies on the controlled incompatibility and low
surface tension of the defoamer relative to the foaming medium.

The three primary defoaming actions are:

o Foam-breaking: Rapidly destroys existing foam when added to a liquid.[5]

e Foam-suppressing: Prevents foam formation when added to the liquid beforehand.[5]

» Deaerating: Coalesces small bubbles into larger ones that rise to the surface more quickly.[5]

The synergistic action of its components—mineral oil, metallic soap, and nonionic surfactants—
is key to its efficacy.[2] The nonionic surfactants aid in dispersing the hydrophobic mineral oil
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and metallic soap components within the aqueous system, allowing them to migrate to the air-
water interface of the foam lamella.[2]

Aqueous Emulsion System Nopco NXZ Action
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Nopco NXZ's three-stage foam destruction process.

Applications and Dosage in Acrylic Emulsions

Nopco NXZ is widely used in various water-based products where acrylic emulsions are the
primary binder. Its excellent dispersibility and lasting anti-foaming ability make it suitable for a
range of applications.[4][5]

Primary Applications Include:

Water-based architectural paints and coatings[1][6]

Water-based inks[6]

Emulsion-based adhesives[1][3][6]

Latex and emulsion manufacturing[1][6]

Recommended Dosage Guidelines

The optimal dosage of Nopco NXZ can vary depending on the severity of the foam issue and
the specific formulation of the acrylic emulsion system. The following table provides typical
starting-point concentrations.
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L Recommended Dosage (mass % on total
Application

formula)
Emulsions & Latexes 0.1% - 0.3% (on solid weight)
Water-Based Paints 0.1% - 0.5% (on solid weight)
Water-Based Adhesives 1.0% - 2.0% (of latex solids)

Table 2: General dosage recommendations for
Nopco NXZ.[1][3][4]

Nopco NXZ can be added directly during manufacturing or pre-dispersed in water before
addition.[4]

Experimental Protocol: Defoaming Efficacy
Evaluation

To quantify the performance of Nopco NXZ in an acrylic emulsion or latex, a standardized
laboratory test can be employed. The following protocol, known as a diffuser stone or bubbling
test, is a common method for evaluating defoamer efficiency.

Materials and Equipment

e 500 mL graduated cylinder

» Nitrogen gas source with a flowmeter

o G4 glass filter (diffuser stone)

o Latex or emulsion sample (e.g., Nitrile Butadiene Rubber latex)

» Nopco NXZ defoamer (prepared as a 5 mass% dilution in a suitable solvent or water)

e Timer

Step-by-Step Procedure
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Sample Preparation: Measure 100g of the latex sample into the 500 mL graduated cylinder.
The sample should be equilibrated to the desired test temperature (e.g., 25°C or 40°C).[1]

Foam Generation: Immerse the G4 glass filter into the latex and begin bubbling nitrogen gas
through it at a constant flow rate of 0.5 L/min.[1]

Defoamer Addition: Allow the foam to rise to a predetermined height (e.g., 300 mL mark).
Once this level is reached, add 0.5 mL of the 5 mass% Nopco NXZ dilution directly into the
foam.[1]

Data Recording: Immediately start the timer upon adding the defoamer. Record the foam
volume (height) at regular intervals (e.g., every 30 seconds) until the foam has completely
collapsed or stabilized.[1]

Analysis: Plot the foam volume as a function of time. A faster and more complete reduction in
foam volume indicates higher defoaming efficiency. The results can be compared against a
control (no defoamer) and other defoaming agents.[2]
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Setup

1. Measure 100g of
Latex into Graduated Cylinder

2. Equilibrate Temperature
(e.g., 25°C or 40°C)

Procedure

3. Bubble Nitrogen at 0.5 L/min
to Generate Foam

l

4. Add 0.5mL of 5% Nopco NXZ
when Foam Reaches Height

l

5. Start Timer & Record
Foam Volume vs. Time

6. Plot Foam Volume vs. Time

7. Evaluate Defoaming Efficiency

Click to download full resolution via product page

Workflow for the Diffuser Stone defoaming evaluation test.
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Handling and Storage

Proper handling is essential to maintain the performance of Nopco NXZ.

o Storage: Store in a cool, dry place at temperatures between 10°C and 35°C.[3] If the product
is exposed to temperatures below 5°C, it may solidify or separate.[3]

o Homogenization: After prolonged storage, some separation may occur. It is critical to mix the
product well before use to ensure homogeneity.[1][3][4]

o Preparation for Use: If the product has solidified due to cold temperatures, warm it to 30-
40°C and mix thoroughly before use.[3]

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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